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Cat. No.: B013127 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The serine/threonine kinases Akt (also known as Protein Kinase B or PKB) and the closely

related Serum/Glucocorticoid-regulated Kinase (SGK) are central nodes in the PI3K signaling

pathway.[1][2] This pathway is a critical regulator of fundamental cellular processes including

cell proliferation, survival, growth, and metabolism.[1][3] Dysregulation of the PI3K/Akt/SGK

axis is a frequent event in a wide variety of human cancers, making these kinases highly

attractive targets for therapeutic intervention.[1][4]

A key tool for studying the activity of Akt and SGK in cancer cells is the use of synthetic

substrate peptides. These short, specific amino acid sequences are recognized and

phosphorylated by the kinase, allowing for the direct measurement of its enzymatic activity.

This document provides detailed application notes and protocols for the use of a widely utilized

Akt/SGK substrate peptide in cancer cell line-based research.

The Akt/SGK Substrate Peptide
A commonly used synthetic peptide for assaying Akt and SGK activity is based on the

phosphorylation site of a known substrate.[3][5][6] Unlike some other kinase substrates, this

peptide is not significantly phosphorylated by p70 S6 kinase or MAPKAP kinase-1, offering a

degree of specificity.[3][6]
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Peptide Sequence: RPRAATF[5][6]

This sequence is derived from the N-terminus of GSK3.[5]

Physical and Chemical Properties

Property Value Reference

Molecular Weight 817.95 g/mol [6]

Molecular Formula C₃₆H₅₉N₁₃O₉ [6]

Purity (by HPLC) >95% [3][5]

Form Lyophilized powder [5]

Solubility Soluble to 1 mg/mL in water [6]

Storage and Handling: The lyophilized peptide should be stored desiccated at -20°C for up to

one year.[5][6] For use, it is recommended to prepare fresh solutions and avoid storing stock

solutions.[5]

Applications in Cancer Cell Lines
The primary application of this substrate peptide is in in vitro kinase assays to quantify the

activity of Akt and SGK.[5][7] This is crucial for:

Screening and characterizing kinase inhibitors: The peptide can be used to determine the

IC₅₀ values of potential drug candidates against Akt/SGK in a cell-free environment or in

lysates from cancer cells.

Monitoring pathway activation: Researchers can measure Akt/SGK activity in response to

various stimuli, such as growth factors, or upon treatment with pathway modulators.

Comparing kinase activity across different cancer cell lines: The peptide allows for the

characterization and comparison of basal Akt/SGK activity in various cancer cell types, which

can be correlated with their genetic background (e.g., PIK3CA or PTEN mutations).
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Investigating drug resistance mechanisms: In cancer cells that have developed resistance to

certain therapies, this peptide can help determine if this resistance is associated with altered

Akt/SGK activity.[2][8]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the PI3K/Akt/SGK signaling pathway and a typical

experimental workflow for an in vitro kinase assay using the substrate peptide.
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Caption: PI3K/Akt/SGK signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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